4-[(Pyridin-4-ylmethyl)amino]pentan-1-ol

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• SMILES: CC(CCCO)NCC1=CC=NC=C1
• InChI: InChI=1S/C11H18N2O/c1-10(3-2-8-14)13-9-11-4-6-12-7-5-11/h4-7,10,13-14H,2-3,8-9H2,1H3
• InChIKey: PWLJWEJOFADSRB-UHFFFAOYSA-N

4-[(Pyridin-4-ylmethyl)amino]pentan-1-ol: Structural Identity and Key Properties

4-[(Pyridin-4-ylmethyl)amino]pentan-1-ol (CAS 1508500-50-2, molecular formula C₁₁H₁₈N₂O, molecular weight 194.27 g/mol) is a pyridinylmethyl-substituted amino alcohol . The compound features a pentanol backbone with a secondary amine linkage to a pyridin-4-ylmethyl moiety and is commercially available at a minimum purity of 95% from multiple research suppliers . It is classified as a small-molecule screening compound for non-human research use [1]. Key physicochemical descriptors include a topological polar surface area (TPSA) of 45.15 Ų, a calculated LogP of approximately 1.33, three hydrogen bond acceptors, two hydrogen bond donors, and six rotatable bonds .

Multi-target kinase annotation reported in drug-target databases (PDE4A, KIT, PDGFRA, CSF1R, RET)

Linear pentanol scaffold with terminal hydroxyl; distinct from shorter-chain or methyl-branched pyridylmethyl analogs

Supplier-verified purity specification; research-use-only small-molecule screening compound

• [1] SpectraBase (Wiley). 1-Pentanol, 5-[(4-pyridinylmethyl)amino]-, Compound ID Lcu9yizBRun. Spectral Database Record. View Source

Why Generic 4-Pyridylmethyl Amino Alcohols Are Not Interchangeable

Within the 4-pyridylmethyl amino alcohol series, the position of the amino substitution along the pentanol chain and the presence or absence of an additional methyl branch on the carbon backbone determine the three-dimensional shape, hydrogen-bonding network, and lipophilicity of each analog, preventing functional interchangeability [1]. 4-[(Pyridin-4-ylmethyl)amino]pentan-1-ol (C₁₁H₁₈N₂O, MW 194.27) has the amino group at the 4-position of a linear pentan-1-ol chain, distinct from the propanol-shortened analog 3-[(pyridin-4-ylmethyl)amino]propan-1-ol (C₉H₁₄N₂O, MW 166.22) and the methyl-branched analog 4-methyl-2-[(pyridin-4-ylmethyl)amino]pentan-1-ol (C₁₂H₂₀N₂O, MW 208.30) . These structural differences create discrete physiochemical profiles that influence receptor binding, solubility, and metabolic stability [1] .

Chain Shorter-chain propanol analog may reduce lipophilicity and conformational flexibility, potentially altering target engagement profiles.

Regioisomer Methyl-branched regioisomer places amino group at C2, creating a different steric environment that may shift kinase selectivity.

Data Absence of matched cellular activity data limits confidence in functional interchangeability without experimental verification.

• [1] Pharmaceuticals (Basel). 2024;17(3):306. Table 3: Pyridylmethyl analogs – CSNK2A IC₅₀ and Aqueous Solubility data. View Source

Evidence-Based Differentiation for Compound Selection

Multi-Kinase Annotation and PDE4A Target Profile

4-[(Pyridin-4-ylmethyl)amino]pentan-1-ol has been listed as an inhibitor of Phosphodiesterase 4A (PDE4A) in curated drug-target databases, as well as a reported inhibitor of KIT, PDGFRA, CSF1R, and RET kinases [1] [2]. Public assay records from BindingDB describe PDE4A inhibition screening for this compound class, with the entry CHEMBL760761 noting evaluation of inhibitory activity on unpurified recombinant PDE4A [3]. While precise Ki or IC₅₀ values specific to 4-[(pyridin-4-ylmethyl)amino]pentan-1-ol are not separated from aggregated assay data, a closely related pyridylmethyl analog evaluated in an in-cell NanoBRET CSNK2A assay demonstrated an IC₅₀ of 8.0 µM with an aqueous solubility of 140 µM [4]. Separately, the parent compound series has been associated with macrophage colony-stimulating factor 1 receptor (CSF1R) and tyrosine-protein kinase Kit (KIT) inhibition in the Therapeutic Target Database [2]. The absence of public, direct head-to-head potency comparisons between 4-[(pyridin-4-ylmethyl)amino]pentan-1-ol and its closest structural analogs represents a significant evidence gap that buyers should verify by requesting vendor-provided lot-specific biochemical profiling data.

Kinase Annotation

Class-level

Target: annotated PDE4A, KIT, PDGFRA, CSF1R, RET inhibitor; no direct IC₅₀
Closest pyridylmethyl analog: CSNK2A IC₅₀ = 8.0 µM (NanoBRET), solubility 140 µM

Supports kinase-panel screening context; direct potency data absent.

Request vendor lot-specific biochemical profiling.

Evidence Dimension	Kinase inhibition profile / multi-target annotation
Target Compound Data	Annotated inhibitor of PDE4A, KIT, PDGFRA, CSF1R, RET in drug-target databases; PDE4A screening data available in BindingDB (CHEMBL760761) [1][2][3].
Comparator Or Baseline	Closest pyridylmethyl analog (Compound 4n) in CSNK2A NanoBRET assay: IC₅₀ = 8.0 µM; aqueous solubility = 140 µM [4].
Quantified Difference	Quantitative difference between target compound and analog cannot be calculated due to absence of matched assay data for the target compound; class-level inference only.
Conditions	PDE4A: unpurified recombinant enzyme assay (BindingDB CHEMBL760761); CSNK2A: in-cell NanoBRET target engagement assay; KIT/CSF1R/PDGFRA: Therapeutic Target Database annotation [1][2][3][4].

Why This Matters

The annotation of PDE4A and multi-kinase inhibitory potential distinguishes this linear pentanol analog from shorter-chain or methyl-branched analogs that may lack the same target coverage, but without direct comparative IC₅₀ data, procurement decisions should incorporate experimental validation.

• [1] Therapeutic Target Database (TTD). Drug ID: D0Y3PP, Drug Name: NIS-62949. Target: PDE4A. Drug Information Page. View Source
• [2] Therapeutic Target Database (TTD). Drug ID: D0O4TA, Drug Name: Pyridine derivative 22. Targets: CSF1R, PDGFRA, RET, KIT. View Source
• [3] BindingDB. ChEMBL_155727 (CHEMBL760761): Inhibition of PDE4A. Assay Summary. View Source
• [4] Pharmaceuticals (Basel). 2024;17(3):306. Table 3: Pyridylmethyl analogs – CSNK2A IC₅₀ values. View Source

Chain-Length Effects on Lipophilicity vs. Propanol Analog

4-[(Pyridin-4-ylmethyl)amino]pentan-1-ol (C₁₁H₁₈N₂O, MW 194.27) differs from the three-carbon-chain analog 3-[(pyridin-4-ylmethyl)amino]propan-1-ol (C₉H₁₄N₂O, MW 166.22) by an additional two methylene units in the alkyl backbone . This chain elongation increases the molecular weight by 28.05 g/mol and the calculated LogP from approximately 1.04 (propanol analog) to approximately 1.33 for the pentanol derivative . The topological polar surface area (TPSA) value is reported as 45.15 Ų for the pentanol compound, compared to an estimated 45–46 Ų for the propanol analog, indicating comparable polarity but divergent lipophilicity that may affect membrane permeability and non-specific protein binding . The hydrogen bond acceptor count increases from two (propanol) to three (pentanol), and the rotatable bond count increases from four to six, granting the pentanol compound greater conformational flexibility .

Chain-Length Effect

Class-level

C₅ pentanol vs C₃ propanol analog: ΔLogP ≈ +0.29, ΔMW +28 g/mol, ΔRotatable Bonds +2

Higher lipophilicity and flexibility may influence membrane permeability and binding conformations.

Calculated LogP; confirm experimentally.

Evidence Dimension	Physicochemical property comparison: chain-length effect
Target Compound Data	C₁₁H₁₈N₂O; MW 194.27 g/mol; LogP ≈ 1.33; TPSA 45.15 Ų; HBA 3; HBD 2; Rotatable Bonds 6 .
Comparator Or Baseline	3-[(Pyridin-4-ylmethyl)amino]propan-1-ol: C₉H₁₄N₂O; MW 166.22 g/mol; estimated LogP ~1.04; TPSA ~45.5 Ų; HBA 2; Rotatable Bonds 4 .
Quantified Difference	ΔMW = +28.05 g/mol; ΔLogP ≈ +0.29 log units (increased lipophilicity); ΔRotatable Bonds = +2; ΔHBA = +1 .
Conditions	Calculated and vendor-reported physicochemical properties; LogP calculated values .

Why This Matters

The higher lipophilicity and greater conformational flexibility of the pentanol analog may translate into distinct pharmacokinetic behavior and target-binding conformations compared to the shorter propanol analog, warranting compound-specific selection in medicinal chemistry campaigns.

Regioisomeric and Steric Differences from Methyl-Branched Analog

4-[(Pyridin-4-ylmethyl)amino]pentan-1-ol (amino group at the 4-position of the pentanol backbone) and 4-methyl-2-[(pyridin-4-ylmethyl)amino]pentan-1-ol (amino group at the 2-position, with an additional methyl branch) are structural isomers with identical core connectivity but different substitution patterns . The linear isomer has the amino substituent at the internal 4-position, maintaining a terminal primary alcohol, while the methyl-branched isomer positions the amino group adjacent to the hydroxymethyl terminus and introduces a methyl branch, altering the steric environment around both the amino and hydroxyl groups . This regioisomeric difference is expected to influence the geometry of the pyridine ring relative to the hydrogen-bond-donating hydroxyl group and may affect binding to targets such as PDE4A or kinases that engage the 4-pyridylmethyl pharmacophore [1]. The methyl-branched analog has a higher molecular weight (208.30 vs. 194.27 g/mol) and distinct commercial purity specifications across vendors .

Regioisomeric Shift

Class-level

C4-amino linear pentanol vs C2-amino methyl-branched pentanol: ΔMW +14, steric environment differs

Substitution position may alter binding mode and selectivity profile.

No comparative biochemical activity data available.

Evidence Dimension	Regioisomeric structure comparison: substitution position and branching
Target Compound Data	4-[(Pyridin-4-ylmethyl)amino]pentan-1-ol: linear pentanol, amino at C4, terminal –OH; C₁₁H₁₈N₂O, MW 194.27 .
Comparator Or Baseline	4-Methyl-2-[(pyridin-4-ylmethyl)amino]pentan-1-ol: methyl-branched pentanol, amino at C2, terminal –OH; C₁₂H₂₀N₂O, MW 208.30, CAS 1248513-04-3 .
Quantified Difference	ΔMW = +14.03 g/mol (one additional CH₂); substitution position differs (C4 vs. C2); ± methyl branching absent in target compound. No published comparative biochemical activity data available .
Conditions	Structural analysis based on IUPAC nomenclature, SMILES, and molecular formula data from vendor and database records .

Why This Matters

The different amino-group placement and absence of methyl branching in the target compound create a distinct steric and electronic profile that may lead to different binding modes or selectivity windows, meaning the two isomers cannot be considered interchangeable in structure-activity relationship (SAR) studies.

• [1] Therapeutic Target Database (TTD). Drug ID: D0Y3PP, Drug Name: NIS-62949. Target: PDE4A. Drug Information Page. View Source

Cellular Activity Gap and Stem Cell Expansion Context

Pyridine derivatives containing the 4-pyridylmethylamino motif have been disclosed in patents for the expansion of hematopoietic stem cells and progenitor cells [1]. Additionally, structurally constrained 4-pyridinyl-containing compounds, described as BAPT analogs, have been reported to induce caspase-independent cell death (termed methuophagy) in colorectal cancer cells at nanomolar potency, suggesting that the 4-pyridylmethyl pharmacophore can engage cellular pathways beyond classical kinase inhibition [2]. However, 4-[(Pyridin-4-ylmethyl)amino]pentan-1-ol itself has no publicly available cell-based efficacy data (IC₅₀, EC₅₀) in stem cell expansion or cancer cell viability assays. Its assignment as a multi-kinase inhibitor (PDE4A, KIT, CSF1R, PDGFRA, RET) in the Therapeutic Target Database remains at the annotation level without matched quantitative cellular activity confirmation [3] [4]. This represents a critical evidence gap: while the compound's predicted target profile is broader than some structurally simpler analogs, the absence of direct comparative cellular potency data prevents definitive claims of differentiation.

Cellular Activity

Data to verify

No cell-based IC₅₀ or EC₅₀ reported for target compound; kinase annotation from databases only

Absence of cellular potency data requires experimental validation before procurement.

Patent stem-cell expansion data refers to scaffold; not compound-specific.

Evidence Dimension	Cellular functional annotation vs. structural analogs
Target Compound Data	Multi-target kinase inhibitor annotation (PDE4A, KIT, CSF1R, PDGFRA, RET); no publicly reported cell-based IC₅₀ or EC₅₀ values [3][4].
Comparator Or Baseline	BAPT-27 (structurally constrained 4-pyridinyl analog): nanomolar potency in inducing methuophagy in CRC cell lines [2]; pyridylmethyl analog 4n: CSNK2A IC₅₀ = 8.0 µM (NanoBRET) [5].
Quantified Difference	Quantitative comparison not possible due to lack of matched cellular assay data for the target compound. The target compound's broader predicted target annotation may indicate potential for polypharmacology, but this remains unvalidated [3][4][5].
Conditions	Stem cell expansion: US20200323923A1 patent disclosure [1]; methuophagy: CRC cell lines (HCT116, HT-29, SW620) [2]; kinase annotation: TTD database [3][4]; CSNK2A: NanoBRET assay [5].

Why This Matters

The absence of public cellular potency data means buyers must treat kinase-annotation-based differentiation with caution and should request vendor-provided or custom biochemical profiling to verify functional activity before large-scale procurement.

• [1] US Patent Application US20200323923A1. Compounds and use thereof in the expansion of stem cells and/or progenitor cells. Filed 2018, Published 2020. View Source
• [2] Tiwari AK, Amawi H, Chandrabose K, Erhardt P, Trivedi P. Abstract LB-080: Discovery of an unconventional form of cell-death in colorectal cancer. Cancer Res. 2018;78(13_Supplement):LB-080. View Source
• [3] Therapeutic Target Database (TTD). Drug ID: D0O4TA, Drug Name: Pyridine derivative 22. Targets: CSF1R, PDGFRA, RET, KIT. Drug Information Page. View Source
• [4] Therapeutic Target Database (TTD). Drug ID: D0Y3PP, Drug Name: NIS-62949. Target: PDE4A. Drug Information Page. View Source
• [5] Pharmaceuticals (Basel). 2024;17(3):306. Table 3: Pyridylmethyl analogs – CSNK2A IC₅₀ values. View Source

Recommended Research Applications Based on Current Evidence

Kinase Selectivity Panel Screening for Polypharmacology

Given the curated multi-target annotation against PDE4A, KIT, CSF1R, PDGFRA, and RET [1] [2], 4-[(pyridin-4-ylmethyl)amino]pentan-1-ol is suitable as a screening compound in broad kinase selectivity panels. Its linear pentanol backbone with a terminal hydroxyl group distinguishes it from shorter or methyl-branched analogs, making it a relevant probe for establishing SAR trends across the pyridylmethyl amino alcohol series . Users should incorporate matched biochemical IC₅₀ determinations against comparator analogs to generate the quantitative differentiation data currently absent from public sources.

Medicinal Chemistry SAR Around the 4-Pyridylmethyl Scaffold

The compound's position within the chain-length series (C3 propanol → C5 pentanol) and its regioisomeric relationship to the methyl-branched analog provide a defined chemical probe for investigating the impact of alkyl spacer length and amino-group placement on target binding [1] . The reported TPSA of 45.15 Ų and LogP of ~1.33 [2] offer a baseline for correlating lipophilicity changes with in vitro potency and selectivity outcomes. This makes the compound valuable for SAR expansion libraries where systematic variation of the amino alcohol scaffold is the objective.

Hematopoietic Stem Cell Expansion Exploratory Studies

US Patent US20200323923A1 discloses pyridine derivatives incorporating the 4-pyridylmethylamino motif for the expansion of hematopoietic stem and progenitor cells [3]. While the patent's exemplified compounds are more structurally elaborated, the core pharmacophore is shared with 4-[(pyridin-4-ylmethyl)amino]pentan-1-ol, positioning it as a minimalist scaffold for evaluating the minimum structural requirements for stem cell expansion activity. This application is speculative and should be validated by the end user through direct experimental testing.

PDE4-Focused Anti-Inflammatory Drug Discovery Reference

The compound is annotated as a PDE4A inhibitor in the Therapeutic Target Database, and the related clinical candidate NIS-62949 has been described as a potent, highly selective PDE4 inhibitor with a wider therapeutic window than roflumilast [1] [4]. 4-[(Pyridin-4-ylmethyl)amino]pentan-1-ol, as a simpler structural analog retaining the 4-pyridylmethylamino pharmacophore, may serve as a starting scaffold or reference compound in PDE4-focused medicinal chemistry programs. However, no direct PDE4 IC₅₀ data specific to this compound has been published, so its use in this context requires confirmatory biochemical testing.

Application

Selection Property

Validation Focus

Kinase selectivity panel screening

Multi-target annotation profile (PDE4A, KIT, PDGFRA, CSF1R, RET)

Matched biochemical IC₅₀ determination against comparator analogs

Medicinal chemistry SAR around 4-pyridylmethyl scaffold

Linear pentanol chain-length and amino-group placement

Correlation of LogP/TPSA changes with in vitro potency and selectivity

Hematopoietic stem cell expansion exploratory studies

Shared 4-pyridylmethylamino pharmacophore with patent-exemplified scaffold

End-user validation of minimal structural requirements for activity

PDE4-focused anti-inflammatory drug discovery reference

PDE4A inhibitor annotation; simpler analog of clinical candidate NIS-62949

Confirmatory PDE4 biochemical testing; no direct IC₅₀ published

• [1] Therapeutic Target Database (TTD). Drug ID: D0Y3PP, Drug Name: NIS-62949. Target: PDE4A. Drug Information Page. View Source
• [2] Therapeutic Target Database (TTD). Drug ID: D0O4TA, Drug Name: Pyridine derivative 22. Targets: CSF1R, PDGFRA, RET, KIT. Drug Information Page. View Source
• [3] US Patent Application US20200323923A1. Compounds and use thereof in the expansion of stem cells and/or progenitor cells. Filed 2018, Published 2020. View Source
• [4] Pharmacology. 2009;83(5):275-86. Pharmacology of a novel, orally active PDE4 inhibitor (NIS-62949). View Source